Cas no 2034417-50-8 (2-chloro-N-[2-(trifluoromethyl)phenyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxamide)

• Product Name: 2-chloro-N-[2-(trifluoromethyl)phenyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxamide
• CAS No: 2034417-50-8
• MF: C₁₅H₁₂ClF₃N₂OS
• MW: 360.781791687012
• CID: 5334537
• Update Time: 2025-06-13

2-chloro-N-[2-(trifluoromethyl)phenyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-(trifluoromethyl)phenyl)-6,7-dihydrothieno[3,2-c]pyridine-5(4H)-carboxamide
• 2-chloro-N-[2-(trifluoromethyl)phenyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine-5-carboxamide
• 2-chloro-N-[2-(trifluoromethyl)phenyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxamide

• Inchi： 1S/C15H12ClF3N2OS/c16-13-7-9-8-21(6-5-12(9)23-13)14(22)20-11-4-2-1-3-10(11)15(17,18)19/h1-4,7H,5-6,8H2,(H,20,22)
• InChI Key： AWVOVBRPDNABAY-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(CCN(C(NC3C=CC=CC=3C(F)(F)F)=O)C2)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 451
• XLogP3: 4.2
• Topological Polar Surface Area: 60.6

Additional information on 2-chloro-N-[2-(trifluoromethyl)phenyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxamide

2-Chloro-N-[2-(Trifluoromethyl)phenyl]-4H,5H,6H,7H-Thieno[3,2-c]pyridine-5-carboxamide (CAS No. 2034417-50-8): An Overview

2-Chloro-N-[2-(trifluoromethyl)phenyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxamide (CAS No. 2034417-50-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of 2-chloro-N-[2-(trifluoromethyl)phenyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxamide is characterized by a thienopyridine core substituted with a chloro group and a trifluoromethylphenyl amide moiety. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The chloro substitution on the thienopyridine ring enhances the compound's lipophilicity, which is beneficial for cell membrane permeability and bioavailability. The trifluoromethyl group on the phenyl ring contributes to the compound's metabolic stability and enhances its binding affinity to target proteins.

Recent studies have explored the potential of 2-chloro-N-[2-(trifluoromethyl)phenyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-chloro-N-[2-(trifluoromethyl)phenyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxamide has shown potential as an anti-cancer agent. Preclinical studies have reported that it can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK. These pathways are often dysregulated in cancer cells and play a crucial role in cell survival and proliferation. By targeting these pathways, 2-chloro-N-[2-(trifluoromethyl)phenyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxamide can effectively inhibit cancer cell growth and promote apoptosis.

The pharmacokinetic properties of 2-chloro-N-[2-(trifluoromethyl)phenyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxamide have also been investigated to assess its suitability for drug development. Studies have shown that it has favorable oral bioavailability and a reasonable half-life in plasma. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period. Furthermore, the compound has demonstrated low toxicity in preclinical models, which is a critical factor for its safety profile.

In conclusion, 2-chloro-N-[2-(trifluoromethyl)phenyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine-5-carboxamide (CAS No. 2034417-50-8) represents a promising lead compound with potential applications in the treatment of inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical development. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic efficacy and safety profile.